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Compound of Interest

Compound Name: AS2521780

Cat. No.: B12425242

Get Quote

For Researchers, Scientists, and Drug Development
Professionals

This document provides detailed information on the procurement and application of
AS2521780, a potent and selective inhibitor of Protein Kinase C theta (PKCB8). The following
sections offer guidance on suppliers, key quantitative data, and experimental protocols for the

use of AS2521780 in research laboratory settings.

Supplier and Purchasing Information

AS2521780 is available from various chemical suppliers catering to the research community.
When purchasing, it is crucial to obtain a certificate of analysis to ensure the purity and identity
of the compound.
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. . Available Additional
Supplier Purity . .
Quantities Information
Certificate of Analysis
50 mg, 100 mg, 250 and datasheet
MedchemExpress >98% (HPLC)[1] )
mg[2] available for
download.[2]
_ _ Datasheet and SDS
Probechem >98% (HPLC) Inquire for sizes )
available.
) ) o Distributed for
Bioquote >98% (HPLC) Inquire for pricing[1]
Molnova.[1]
) ) Certificate of Analysis
TargetMol >98% Inquire for sizes ]
available.
) ) ) Certificate of Analysis
GlpBio >98.00% Inquire for sizes

and SDS available.[3]

Quantitative Data Summary

AS2521780 is a highly potent and selective inhibitor of PKC8, demonstrating significantly lower

activity against other PKC isoforms and a panel of other protein kinases.[2][4]
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Target IC50 Value Assay Conditions Reference
Human recombinant Enzyme activity
0.48 nM [5]
PKC8 assay|[2]
IL-2 Gene CD3/CD28-induced, in
o 14 nM [6]
Transcription Jurkat T cells
Human Primary T Cell )
] ) 17 nM CD3/CD28-induced [6]
Proliferation
Concanavalin A-
induced IL-2 )
) 8.9 nM In vitro[6] [6]
production (rat
splenocytes)
Concanavalin A-
induced IL-2 _
) 10.5 nM In vitro[6] [6]
production (monkey
PBMCs)
PKCe 18 nM Enzyme activity assay  [7]
PKCa 160 nM Enzyme activity assay  [7]
PKCd 160 nM Enzyme activity assay  [7]

Signaling Pathway

AS2521780 targets PKCB, a key enzyme in the T-cell receptor (TCR) signaling pathway. Upon

TCR and CD28 co-stimulation, a signaling cascade is initiated, leading to the activation of

transcription factors such as NF-kB, NFAT, and AP-1, which are crucial for T-cell activation,

proliferation, and cytokine production. PKCB plays a central role in this process.[1][8]
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Pre-incubate with
AS2521780 (various conc.)
for 1 hour

Plate Jurkat cells
(e.g., 5x10"5 celisiwell)

Stimulate with
CD3/anti-CD28 antibodies
or PMA/lonomycin

Lyse cells and
measure Luciferase activity
(for reporter assay)
or extract RNA for gPCR

Incubate for 6-24 hours Analyze data and

calculate IC50
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Acclimatize rats
(e.g., Lewis rats)

Induce arthritis by injecting
Complete Freund's Adjuvant (CFA)
into the hind paw

Randomly group animals
(Vehicle control, AS2521780 treatment groups)

Administer AS2521780 orally
(e.g., once or twice daily)
starting from the day of induction

Monitor disease progression:
- Paw swelling (plethysmometer)
- Arthritis score
- Body weight

At study endpoint (e.g., day 14-28),
collect paws for histology and
blood for cytokine analysis

Analyze data
(paw volume, arthritis scores, histology)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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